Cas no 2549-14-6 ((1R)-2-amino-1-phenylethan-1-ol)

(1R)-2-amino-1-phenylethan-1-ol structure
2549-14-6 structure
Product Name:(1R)-2-amino-1-phenylethan-1-ol
CAS No:2549-14-6
MF:C8H11NO
MW:137.179042100906
MDL:MFCD00239406
CID:43149
PubChem ID:6951165
Update Time:2025-10-05

(1R)-2-amino-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-1-phenylethanol
    • (R)-(-)-2-Amino-1-phenylethanol
    • R-(-)-2-Amino-1-phenylethanol
    • (-)-(R)-2-amino-1-phenylethanol
    • (1R)-(-)-2-Amino-1-phenylethan-1-ol
    • (2R)-2-hydroxy-2-phenylethylamine
    • (R)-(-)-2-Amino-1-phenyl-1-ethanol
    • (R)-(?)-2-AMino-1-phenylethanol
    • (R)-(+)-2-Phenylglycinol
    • 494577_ALDRICH
    • AC1OCV8V
    • AG-E-78173
    • CHEMBL19363
    • PubChem14747
    • SureCN147501
    • (R)-(-)-α-(Aminomethyl)benzyl Alcohol
    • (1R)-2-Amino-1-phenylethanol
    • (R)-alpha-(Aminomethyl)benzyl alcohol
    • (R)-2-amino-1-phenylethan-1-ol
    • (R)-
    • A-(Aminomethyl)benzyl alcohol
    • (R)-(-)-alpha-(Aminomethyl)benzyl alcohol
    • (S)-(+)-alpha-(Aminomethyl)benzyl alcohol
    • rarechem al bw 2319
    • Jsp005052
    • (R)-2-amino-1-phenyl-ethanol
    • (1R)-2-amino-1-phenyl-ethanol
    • ULSIYEODSMZIPX-QMMMGPOBSA-N
    • (
    • (1R)-2-amino-1-phenylethan-1-ol
    • AS-14340
    • FD1187
    • SCHEMBL147501
    • MFCD00239406
    • (R)-(-)-2-amino-1-phenyl-ethanol
    • AM20060574
    • (R,S)-2-Amino-1-phenyl-ethanol
    • A5138
    • (R)-alpha-(Aminomethyl)benzenemethanol
    • EN300-98347
    • J-200123
    • (R)-(-)-2-Amino-1-phenylethanol, 97%
    • DTXSID90426230
    • AKOS005255216
    • CS-W016520
    • 2549-14-6
    • inverted exclamation markY97%, ee 98%
    • DB-005531
    • A2489
    • FA64085
    • 626-292-5
    • (-)-Phenylethanolamine
    • MDL: MFCD00239406
    • Inchi: 1S/C8H11NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6,9H2/t8-/m0/s1
    • InChI Key: ULSIYEODSMZIPX-QMMMGPOBSA-N
    • SMILES: O[C@@H](CN)C1C=CC=CC=1
    • BRN: 3196196

Computed Properties

  • Exact Mass: 137.08413
  • Monoisotopic Mass: 137.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.104 g/cm3
  • Melting Point: 59-65 °C (lit.)
  • Boiling Point: 283.5°C at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: 1.572
  • PSA: 46.25
  • LogP: 1.37900
  • Solubility: Insoluble
  • Sensitiveness: Air Sensitive
  • Specific Rotation: -43 º (c=2%, EtOH)
  • Optical Activity: [α]22/D −39°, c = 2 in ethanol

(1R)-2-amino-1-phenylethan-1-ol Security Information

  • Symbol: GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H302-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3259
  • WGK Germany:3
  • Hazard Category Code: 22-34
  • Safety Instruction: 26-36/37/39-45
  • FLUKA BRAND F CODES:3-10-23-34
  • Hazardous Material Identification: C
  • Risk Phrases:R22;R34
  • Safety Term:S26;S36/37/39;S45
  • Packing Group:III
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:Store long-term at -20°C

(1R)-2-amino-1-phenylethan-1-ol Pricemore >>

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